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The emergence and spread of extended-spectrum β-lactamase (ESBL)-producing

Enterobacteriaceae represent a significant challenge in clinical practice, limiting therapeutic

options. Avibactam sodium, a novel non-β-lactam β-lactamase inhibitor, in combination with

ceftazidime, has emerged as a critical agent in combating these resistant pathogens. This

guide provides an objective comparison of ceftazidime-avibactam's in vitro activity against

ESBL-producing Enterobacteriaceae relative to other antimicrobial agents, supported by

experimental data and detailed methodologies.

Mechanism of Action: Restoring Ceftazidime's
Potency
ESBLs are enzymes that hydrolyze and inactivate a broad spectrum of β-lactam antibiotics,

including third-generation cephalosporins like ceftazidime. Avibactam works by covalently

binding to the active site of these β-lactamase enzymes, effectively inactivating them. This

protective action restores the antibacterial activity of ceftazidime, allowing it to bind to its target

penicillin-binding proteins (PBPs) and inhibit bacterial cell wall synthesis, leading to cell death.
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Preparation

Plate Setup

Analysis

1. Isolate Subculture
(18-24h incubation)

2. Create 0.5 McFarland
Standard Suspension

4. Dilute Suspension to
Final Inoculum

(5x10^5 CFU/mL)

3. Prepare Serial Dilutions
of Ceftazidime with

fixed Avibactam (4 µg/mL)

5. Inoculate Microtiter Plate
with Dilutions & Inoculum

6. Incubate Plate
(35°C, 16-20h)

7. Read Results Visually

8. Determine MIC
(Lowest concentration with

no visible growth)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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